Thiolane-3-carbaldehyde

• IUPAC Name: thiolane-3-carbaldehyde
• InChI: InChI=1S/C5H8OS/c6-3-5-1-2-7-4-5/h3,5H,1-2,4H2
• InChI Key: XZIKOTWVTCVFDP-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC1C=O
• Molecular Formula: C5H8OS
• Molecular Weight: 116.18 g/mol
• CAS RN: 1065183-51-8

Description

Thiolane-3-carbaldehyde, also known by its IUPAC name tetrahydro-3-thiophenecarbaldehyde, is a chemical compound with the CAS Number: 1065183-51-8. It has a molecular weight of 116.18.

Synthesis Analysis

The synthesis of thiophene derivatives, such as Thiolane-3-carbaldehyde, often involves heterocyclization of various substrates. A specific method for the synthesis of 2-substituted thiophene 3-carbaldehyde involves a [3 + 2] cycloaddition.

Molecular Structure Analysis

The molecular structure of Thiolane-3-carbaldehyde is represented by the InChI code: 1S/C5H8OS/c6-3-5-1-2-7-4-5/h3,5H,1-2,4H2. This indicates that the molecule is composed of 5 carbon atoms, 8 hydrogen atoms, and 1 sulfur atom.

Scientific Research Applications

Sensors and Detection

Thiolane-3-carbaldehyde derivatives have been explored for their sensing capabilities:

• Fluorescence Quenching : Certain derivatives exhibit fluorescence quenching in the presence of metal ions such as Hg²⁺, Fe²⁺, Cu²⁺, and Pd²⁺. .

Polymer Chemistry

Thiolane-based polymers contribute to various applications:

• Conjugated Porous Polymers : Polymers incorporating thieno-thiophene units have been synthesized. .

Other Potential Applications

Thiolane-3-carbaldehyde derivatives continue to inspire research in diverse fields. While the above sections cover key areas, ongoing studies may reveal additional applications.

Abedinifar, F., Babazadeh Rezaei, E., Biglar, M., Larijani, B., Hamedifar, H., Ansari, S., & Mahdavi, M. (2021). Recent strategies in the synthesis of thiophene derivatives: highlights from the 2012–2020 literature. Molecular Diversity, 25(4), 2571–2604. Link4-N, N-dimethylaminophenylthieno[3,2-b]thiophene-2-carbaldehyde fluorescence quenching study: Hg²⁺, Fe²⁺, Cu²⁺, Pd²⁺, Fe³⁺, and Al³⁺ cations. Methods and Protocols, 3(1), 88. LinkSynthesis of triazine–thiophene–thiophene conjugated porous polymers. RSC Advances, 11(4), 2115–2121. Link

Future Directions

Thiophene-based analogs, such as Thiolane-3-carbaldehyde, have been the subject of increasing scientific interest due to their potential as biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Future research may continue to explore the synthesis and applications of these compounds.